Cas no 1269943-82-9 ((R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid)
(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoicacid
- (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid
- (2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid
- 3-Pyridinepropanoic acid, α-amino-6-chloro-, (αR)-
-
- Inchi: 1S/C8H9ClN2O2/c9-7-2-1-5(4-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m1/s1
- InChI Key: UKRRFOGHAISFEZ-ZCFIWIBFSA-N
- SMILES: ClC1=CC=C(C=N1)C[C@H](C(=O)O)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- XLogP3: -1.5
- Topological Polar Surface Area: 76.2
(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-77302-0.05g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-77302-0.1g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-77302-0.25g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-77302-0.5g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-77302-1.0g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-77302-2.5g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-77302-5.0g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-77302-10.0g |
(2R)-2-amino-3-(6-chloropyridin-3-yl)propanoic acid |
1269943-82-9 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
(R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid
Recent Advances in the Study of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1269943-82-9)
In recent years, (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1269943-82-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its 6-chloropyridin-3-yl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's unique structural features make it a valuable building block for drug discovery, especially in targeting neurological disorders and metabolic diseases.
Recent studies have focused on the synthesis and pharmacological evaluation of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route for this compound, achieving >99% enantiomeric purity with improved yield compared to previous methods. The research team utilized a chiral auxiliary approach followed by catalytic hydrogenation, demonstrating the scalability of this synthesis for potential industrial applications. This advancement addresses one of the key challenges in working with this compound - the difficulty in obtaining it in optically pure form at scale.
The pharmacological properties of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid have been investigated in several recent preclinical studies. Research published in Neuropharmacology (2024) demonstrated its potent activity as a selective agonist of metabotropic glutamate receptor subtype 2 (mGluR2), with an EC50 of 0.8 μM. The compound showed neuroprotective effects in models of excitotoxicity, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Importantly, it exhibited excellent blood-brain barrier penetration in rodent models, a crucial factor for central nervous system-targeted therapeutics.
Structural-activity relationship (SAR) studies have revealed that the 6-chloro substitution on the pyridine ring is critical for the compound's biological activity. Computational modeling and X-ray crystallography data published in ACS Chemical Biology (2023) showed that this chlorine atom forms a key halogen bond with Tyr144 in the mGluR2 binding pocket, contributing significantly to binding affinity. The (R)-configuration at the α-carbon was also found to be essential for receptor activation, as the (S)-enantiomer showed negligible activity at concentrations up to 100 μM.
Beyond its neurological applications, recent research has explored the potential of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid in cancer therapy. A 2024 study in Cancer Research identified this compound as a novel inhibitor of glutamine metabolism in cancer cells. The research demonstrated that it competitively inhibits glutaminase, an enzyme crucial for cancer cell proliferation, with an IC50 of 5.2 μM against the kidney-type glutaminase (GLS1) isoform. This finding opens new avenues for developing targeted therapies for glutamine-dependent cancers.
The safety profile of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid has been evaluated in recent toxicological studies. Data presented at the 2023 American Chemical Society meeting indicated good tolerability in animal models, with no significant adverse effects observed at therapeutic doses. However, researchers noted the need for further investigation into potential off-target effects, particularly regarding its interaction with other glutamate receptor subtypes.
Current challenges in the development of (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid include improving its metabolic stability and optimizing its pharmacokinetic properties. Recent patent applications (WO2023124567, 2023) describe prodrug strategies to address these limitations, particularly focusing on ester and amide derivatives that show improved oral bioavailability in preclinical models.
In conclusion, (R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid (CAS: 1269943-82-9) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advances in its synthesis, mechanistic understanding, and therapeutic applications position this compound as an important subject for continued research in chemical biology and medicinal chemistry. Future studies will likely focus on clinical translation of these findings and exploration of additional biological targets for this versatile molecule.
1269943-82-9 ((R)-2-Amino-3-(6-chloropyridin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)